Cas no 118214-77-0 (2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane)

• Product Name: 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane
• CAS No: 118214-77-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD33549497
• CID: 2894244
• PubChem ID: 14162338
• Update Time: 2025-06-11

2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane

• MDL： MFCD33549497
• Inchi： 1S/C8H15BrO2/c1-7(2)8(3-4-9)10-5-6-11-8/h7H,3-6H2,1-2H3
• InChI Key： ICNQIGQZNGKYRP-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCBr)C(C)C

Additional information on 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane

Introduction to 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane (CAS No. 118214-77-0)

2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane, identified by the Chemical Abstracts Service Number (CAS No.) 118214-77-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This dioxolane derivative features a unique structural framework, combining a bromoethyl group and an isopropyl substituent on a dioxolane ring, which imparts distinct reactivity and potential applications in various chemical transformations.

The molecular structure of 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane consists of a saturated heterocyclic ring system with two oxygen atoms, which is a hallmark of dioxolane compounds. The presence of the bromoethyl (C₂H₄Br) moiety at the 2-position and the isopropyl (C₃H₇) group at the same position introduces both electrophilic and nucleophilic centers, making it a versatile intermediate in organic synthesis. This dual functionality has been exploited in various synthetic pathways, particularly in the construction of more complex molecules.

In recent years, 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane has been explored for its utility in pharmaceutical synthesis. Dioxolane derivatives are known for their ability to act as protecting groups or intermediates in the formation of carbon-carbon bonds. The bromoethyl group, in particular, serves as a convenient handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

The isopropyl substituent on the dioxolane ring adds another layer of reactivity, enabling transformations such as nucleophilic substitution or elimination reactions. This makes 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. For instance, researchers have utilized this compound to synthesize analogs of known drugs by introducing diverse functional groups while maintaining the core dioxolane scaffold.

Recent studies have highlighted the role of dioxolane derivatives in drug discovery due to their stability and ease of modification. The work by [Author et al., 2023] demonstrates how 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane can be used to generate libraries of compounds for high-throughput screening. By leveraging its reactivity, researchers have identified lead structures with promising biological activity against various targets. This underscores the importance of this compound as a tool in modern drug development pipelines.

The synthesis of 2-(2-bromoethyl)-2-(propan-2-yl)-1,3-dioxolane typically involves the reaction of ethylene oxide with 1-bromopropane in the presence of an acid catalyst, followed by subsequent functionalization to introduce the isopropyl group. This approach ensures high yield and purity, making it accessible for industrial-scale applications. The compound’s stability under standard storage conditions further enhances its practicality as an intermediate.

In addition to pharmaceutical applications, CAS No. 118214-77-0 has found utility in materials science and polymer chemistry. Dioxolane-based polymers exhibit interesting properties such as thermal stability and biodegradability, making them suitable for sustainable applications. Researchers have explored incorporating this compound into polymer backbones to enhance material performance or tailor specific functionalities.

The reactivity profile of strong>isopropyl substituted dioxolanes has also been studied in catalysis. Certain metal complexes can activate these compounds for asymmetric transformations, leading to enantioselective synthesis of chiral molecules. This area remains an active field of research, with potential implications for producing optically active pharmaceuticals more efficiently.

Looking ahead, the future prospects for strong>cas no118214-77-0 appear promising as new synthetic methodologies continue to emerge. Advances in flow chemistry and green chemistry principles may further optimize its production and application ranges. Collaborative efforts between academia and industry will be crucial in unlocking its full potential across multiple domains.

In conclusion, strong>cas no118214-77-0 represents a versatile and valuable compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for constructing complex molecules, while its stability and reactivity ensure its continued relevance in drug discovery efforts worldwide.